Cas no 165682-81-5 (2-(2-Chlorophenylamino)-thiazole-4-carboxylic acid)

• Product Name: 2-(2-Chlorophenylamino)-thiazole-4-carboxylic acid
• CAS No: 165682-81-5
• MF: C₁₀H₇ClN₂O₂S
• MW: 254.692779779434
• MDL: MFCD04117339
• CID: 2112509
• Update Time: 2025-05-26

2-(2-Chlorophenylamino)-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(2-chlorophenyl)amino]-4-Thiazolecarboxylic acid
• 2-(2-Chloro-phenylamino)-thiazole-4-carboxylic acid
• 2-((2-Chlorophenyl)amino)thiazole-4-carboxylic acid
• 2-[(2-chlorophenyl)amino]-1,3-thiazole-4-carboxylic Acid
• 2-((2-Chlorophenyl)amino)-1,3-thiazole-4-carboxylic acid
• 2-(2-Chloro-phenylamino)-thiazole-4-carboxylic
• 2-(2-chlorophenylamino)thiazole-4-carboxylic acid
• 4-Thiazolecarboxylic acid, 2-[(2-chlorophenyl)amino
• 2-(2-Chlorophenylamino)-thiazole-4-carboxylic acid

• MDL： MFCD04117339
• Inchi： 1S/C10H7ClN2O2S/c11-6-3-1-2-4-7(6)12-10-13-8(5-16-10)9(14)15/h1-5H,(H,12,13)(H,14,15)
• InChI Key： OMOCHAFOYVWXNL-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC1=NC(C(=O)O)=CS1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 267
• Topological Polar Surface Area: 90.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 2-(2-Chlorophenylamino)-thiazole-4-carboxylic acid

Introduction to 2-(2-Chlorophenylamino)-thiazole-4-carboxylic acid (CAS No. 165682-81-5)

2-(2-Chlorophenylamino)-thiazole-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 165682-81-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic carboxylic acid derivative has garnered attention due to its structural features and potential biological activities. The compound consists of a thiazole core, a chlorophenylamino substituent, and a carboxylic acid functional group, which collectively contribute to its unique chemical and pharmacological properties.

The thiazole ring is a prominent scaffold in medicinal chemistry, known for its presence in numerous bioactive molecules, including antibiotics, antifungals, and anti-inflammatory agents. The incorporation of a chlorophenylamino group enhances the compound's lipophilicity and interactability with biological targets, making it a promising candidate for drug development. Additionally, the carboxylic acid moiety provides a site for further functionalization, enabling the synthesis of derivatives with tailored pharmacokinetic profiles.

In recent years, 2-(2-Chlorophenylamino)-thiazole-4-carboxylic acid has been studied for its potential role in addressing various therapeutic challenges. One of the most notable areas of research involves its application in oncology. Studies have demonstrated that thiazole derivatives can modulate key signaling pathways involved in cancer progression. Specifically, the structural motif of 2-(2-Chlorophenylamino)-thiazole-4-carboxylic acid has been investigated for its ability to inhibit tyrosine kinases, which are critical in tumor growth and metastasis. Preclinical studies have shown promising results in cell-based assays, suggesting that this compound may serve as a lead molecule for developing novel anticancer agents.

Beyond oncology, this compound has also been explored for its antimicrobial properties. The thiazole ring is known to exhibit broad-spectrum activity against bacteria and fungi by interfering with essential metabolic processes. The presence of the chlorophenylamino group further enhances its antimicrobial efficacy by improving cell membrane penetration. Research has indicated that derivatives of 2-(2-Chlorophenylamino)-thiazole-4-carboxylic acid demonstrate significant activity against multidrug-resistant strains, offering a potential solution to the growing problem of antibiotic resistance.

The pharmacokinetic profile of 2-(2-Chlorophenylamino)-thiazole-4-carboxylic acid is another area of interest. The compound's solubility, stability, and metabolic pathways are critical factors that determine its clinical utility. Advances in computational chemistry have enabled researchers to predict and optimize these properties before experimental synthesis. Molecular docking studies have been particularly useful in identifying how this compound interacts with biological targets at the molecular level. These insights have guided the design of more potent and selective analogs.

Recent innovations in synthetic methodologies have also contributed to the accessibility of 165682-81-5. Green chemistry approaches, such as catalytic asymmetric synthesis and flow chemistry, have reduced the environmental impact of producing this compound while improving yield and purity. These advancements align with global efforts to promote sustainable pharmaceutical manufacturing practices.

The role of computational biology in understanding the mechanism of action of 2-(2-Chlorophenylamino)-thiazole-4-carboxylic acid cannot be overstated. High-throughput screening (HTS) has accelerated the discovery process by allowing rapid evaluation of thousands of compounds for their biological activity. Additionally, machine learning algorithms have been employed to analyze complex datasets derived from HTS experiments, identifying patterns that may not be apparent through traditional analysis.

In conclusion, 165682-81-5 represents a versatile and promising scaffold for pharmaceutical development. Its unique structural features make it an attractive candidate for addressing diverse therapeutic needs, particularly in oncology and antimicrobial applications. Ongoing research continues to uncover new possibilities for this compound and its derivatives, reinforcing its significance in modern medicinal chemistry.